Cas no 117968-51-1 (Methyl 4-tert-Butyldimethylsilyloxy-2-butynoate)

• Product Name: Methyl 4-tert-Butyldimethylsilyloxy-2-butynoate
• CAS No: 117968-51-1
• MF: C₁₁H₂₀O₃Si
• MW: 228.360204696655
• MDL: MFCD06658479
• CID: 131696
• PubChem ID: 11117822
• Update Time: 2025-04-19

Methyl 4-tert-Butyldimethylsilyloxy-2-butynoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-((tert-butyldimethylsilyl)oxy)but-2-ynoate
• 4-(TERT-BUTYLDIMETHYLSILANYLOXY)-BUT-2-YNOIC ACID METHYL ESTER,
• methyl 4-(tert-butyldimethylsilyloxy)but-2-ynoate
• methyl 4-[tert-butyl(dimethyl)silyl]oxybut-2-ynoate
• AB1516
• methyl 4-((t-butyldimethylsilyl)oxy)but-2-ynoate
• methyl 4-(tert-butyldimethylsiloxy)but-2-ynoate
• methyl-1-(tert-butyldimethylsilyloxy)-4-butynoate
• Methyl4-tert-butyldimethylsilyloxy-2-butynoate
• 4-(TERT-BUTYL-DIMETHYL-SILANYLOXY)-BUT-2-YNOIC ACID METHYL ESTER
• 2-Butynoic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester
• METHYL 4-TERT-BUTYLDIMETHYLSILYLOXY-2-BUTYNOATE
• METHYL 4-{[TERT-BUTYL(DIMETHYL)SILYL]OXY}-2-BUTYNOATE
• AS-44597
• A803854
• 117968-51-1
• DTXSID00455854
• 4-(tert-Butyl-dimethylsilanyloxy)but-2-ynoicacidmethylester
• MFCD06658479
• CS-0205867
• Methyl4-((tert-butyldimethylsilyl)oxy)but-2-ynoate
• methyl 4-[(tert-butyldimethylsilyl)oxy]but-2-ynoate
• EN300-7413553
• AKOS022179661
• C11H20O3Si
• Methyl 4-{[tert-butyl(dimethyl)silyl]oxy}but-2-ynoate
• SB31038
• Methyl 4-tert-Butyldimethylsilyloxy-2-butynoate

• MDL： MFCD06658479
• Inchi： 1S/C11H20O3Si/c1-11(2,3)15(5,6)14-9-7-8-10(12)13-4/h9H2,1-6H3
• InChI Key： AZZKYIBYBIUUTC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC#CC(=O)OC

Computed Properties

• Exact Mass: 228.11800
• Monoisotopic Mass: 228.11817103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 252.7±23.0 °C at 760 mmHg
• Flash Point: 88.7±18.2 °C
• PSA: 35.53000
• LogP: 2.18460
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 4-tert-Butyldimethylsilyloxy-2-butynoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)